Cyclopropylmethyl 3-oxobutanoate

• CAS No.: 86780-84-9
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• IUPAC Name: cyclopropylmethyl 3-oxobutanoate
• InChI: InChI=1S/C8H12O3/c1-6(9)4-8(10)11-5-7-2-3-7/h7H,2-5H2,1H3
• InChI Key: FMUYIGXRJZYUOR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)OCC1CC1

Description

Cyclopropylmethyl 3-oxobutanoate is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

0.1 g of sodium hydride (50%) was added to 25 g of cyclopropylmethanol and then 29 g of diketene was added dropwise thereto at a temperature of 50° to 60° C. with stirring. After completion of the addition, the mixture was heated at that temperature for 1 hour. The resulting oil was distilled under reduced pressure to obtain 50 g (93% yield) of cyclopropylmethyl acetoacetate as a colorless oil having a boiling point of 78° C. (4 mmHg).

Synthesis routes and methods II

Procedure details

To 13.2 g (179 millimole) of cyclopropyl-carbinol dissolved in 18.1 g (179 millimole) of triethylamine was slowly added 14 ml (179 millimole) of diketene at 0° C. The mixture was stirred at 0° C. for 10 minutes and at room temperature for 30 minutes, diluted with 3% aqueous HCl solution and extracted with chloroform. The organic layer was dried over anhydrous magnesium sulfate and the solvent was evaporated under the reduced pressure to obtain 24 g of cyclopropylmethyl acetoacetate as an oil.